Cas no 3937-96-0 (2-(4-methylbenzenesulfonyl)acetic acid)
2-(4-Methylbenzenesulfonyl)acetic acid is a sulfonyl-substituted acetic acid derivative characterized by its versatile reactivity and utility in organic synthesis. The compound features a toluenesulfonyl (tosyl) group adjacent to an acetic acid moiety, enabling its use as an intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its sulfonyl group enhances electrophilic properties, facilitating nucleophilic substitution reactions, while the carboxylic acid functionality allows for further derivatization. The compound exhibits stability under standard conditions, ensuring consistent performance in synthetic applications. Its well-defined structure and reactivity make it a valuable building block for constructing complex molecular frameworks in research and industrial settings.
3937-96-0 structure
Product Name:2-(4-methylbenzenesulfonyl)acetic acid
CAS No:3937-96-0
MF:C9H10O4S
MW:214.238301753998
MDL:MFCD00021764
CID:84889
PubChem ID:77538
Update Time:2025-06-07
2-(4-methylbenzenesulfonyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- p-Toluenesulphonylacetic acid
- 4-Toluenesulfonylacetic acid
- 2-(p-Toluenesulfonyl)acetic Acid
- [(4-Methylphenyl)sulfonyl]acetic acid
- 2-(4-methylphenyl)sulfonylacetic acid
- 2-tosylacetic acid
- p-Toluenesulfonylacetic acid
- Tosylacetic acid
- 4-Toluenesulphonylacetic acid
- YID78NF77O
- Acetic acid, [(4-methylphenyl)sulfonyl]-
- 2-(4-methylbenzenesulfonyl)acetic acid
- 2-[(4-methylphenyl)sulfonyl]acetic acid
- 2-[(4-methylbenzene)sulfonyl]acetic acid
- ((4-methylphenyl)sulfonyl)acetic acid
- (4-Tolylsulphonyl)acetic a
- (4-Tolylsulphonyl)acetic acid
- NSC46893
- EINECS 223-518-0
- NS00030571
- NSC 46893
- 4-methylphenylsulfonylacetic acid
- Q27294534
- 3937-96-0
- AKOS000103824
- Z56963388
- F2109-0035
- UNII-YID78NF77O
- EN300-07944
- SR-01000210775-1
- SCHEMBL924405
- FT-0635066
- NSC-46893
- J-510348
- Delta-9,11-promestriene
- SR-01000210775
- T2416
- CS-0067819
- 2-tosylaceticacid
- 2-(4-toluenesulfonyl)acetic acid
- AQDHXMBUTDLAMD-UHFFFAOYSA-N
- DTXSID80192573
- BB 0219372
- ALBB-014623
- Promestriene Impurity;(8S,13S,14S,17S)-17-Methoxy-13-methyl-3-propoxy-7,8,12,13,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthrene
- BBL022656
- DB-049406
- acetic acid, 2-(p-tolyl)sulfonyl-
- STK321136
-
- MDL： MFCD00021764
- Inchi： 1S/C9H10O4S/c1-7-2-4-8(5-3-7)14(12,13)6-9(10)11/h2-5H,6H2,1H3,(H,10,11)
- InChI Key： AQDHXMBUTDLAMD-UHFFFAOYSA-N
- SMILES： S(CC(=O)O)(C1C=CC(C)=CC=1)(=O)=O
- BRN： 2331311
Computed Properties
- Exact Mass: 214.03000
- Monoisotopic Mass: 214.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.1
- Topological Polar Surface Area: 79.8
Experimental Properties
- Color/Form: White solid
- Density: 1.35
- Melting Point: 116.0 to 120.0 deg-C
- Boiling Point: 450.4 °C at 760 mmHg
- Flash Point: 450.4 °C at 760 mmHg
- Water Partition Coefficient: Insoluble in water.
- PSA: 79.82000
- LogP: 1.93410
2-(4-methylbenzenesulfonyl)acetic acid Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36/37/39
- Risk Phrases：R36/37/38
- Safety Term：S26;S36
- HazardClass：IRRITANT
2-(4-methylbenzenesulfonyl)acetic acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-(4-methylbenzenesulfonyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 003785-1g |
4-Toluenesulfonylacetic acid |
3937-96-0 | 98% | 1g |
￡10.00 | 2022-02-28 | |
| Fluorochem | 003785-5g |
4-Toluenesulfonylacetic acid |
3937-96-0 | 98% | 5g |
￡55.00 | 2022-02-28 | |
| Fluorochem | 003785-25g |
4-Toluenesulfonylacetic acid |
3937-96-0 | 98% | 25g |
￡262.00 | 2022-02-28 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160110-5g |
2-(4-methylbenzenesulfonyl)acetic acid |
3937-96-0 | >98.0%(HPLC) | 5g |
¥531.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160110-1g |
2-(4-methylbenzenesulfonyl)acetic acid |
3937-96-0 | >98.0%(HPLC) | 1g |
¥154.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160110-25g |
2-(4-methylbenzenesulfonyl)acetic acid |
3937-96-0 | >98.0%(HPLC) | 25g |
¥1853.90 | 2023-09-01 | |
| TRC | B419290-25mg |
2-Tosylacetic Acid |
3937-96-0 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B419290-50mg |
2-Tosylacetic Acid |
3937-96-0 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B419290-250mg |
2-Tosylacetic Acid |
3937-96-0 | 250mg |
$ 95.00 | 2022-06-07 | ||
| abcr | AB177537-5 g |
p-Toluenesulfonylacetic acid, 98%; . |
3937-96-0 | 98% | 5 g |
€121.00 | 2023-07-20 |
2-(4-methylbenzenesulfonyl)acetic acid Related Literature
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
3937-96-0 (2-(4-methylbenzenesulfonyl)acetic acid) Related Products
- 22381-54-0(2-Tosylethanol)
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- 175201-57-7(Aceticacid, 2-[[2-(phenylsulfonyl)ethyl]thio]-)
- 92254-47-2(Acetic acid, ([1,1'-biphenyl]-4-ylsulfinyl)-)
- 3959-23-7(2-(benzenesulfonyl)acetic acid)
- 50397-63-2(2-[(3-Methylphenyl)sulfonyl]acetic acid ethyl ester)
- 653588-56-8(Acetic acid, [[4-(1-naphthalenyl)phenyl]sulfonyl]-)
- 2850-19-3(Acetic acid,2-[(4-methylphenyl)sulfonyl]-, ethyl ester)
- 92254-75-6(Acetic acid, ([1,1'-biphenyl]-3-ylsulfonyl)-)
- 50397-64-3(Methyl P-Toluenesulfonylacetate)
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